Cas no 893611-92-2 (Benzoic acid,3-nitro-2-(1-piperidinyl)-)

893611-92-2 structure
Product name:Benzoic acid,3-nitro-2-(1-piperidinyl)-
Benzoic acid,3-nitro-2-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-nitro-2-(1-piperidinyl)-
- 3-nitro-2-piperidin-1-ylbenzoic acid
- 3-NITRO-2-PIPERIDIN-1-YL-BENZOIC ACID
- GL-0622
- 893611-92-2
- 3-Nitro-2-(piperidin-1-yl)benzoic acid
- AKOS005254242
- DTXSID20587505
- MFCD08056171
-
- MDL: MFCD08056171
- Inchi: InChI=1S/C12H14N2O4/c15-12(16)9-5-4-6-10(14(17)18)11(9)13-7-2-1-3-8-13/h4-6H,1-3,7-8H2,(H,15,16)
- InChI Key: TWTRPCPEUQFCAA-UHFFFAOYSA-N
- SMILES: C1CCN(CC1)C2=C(C=CC=C2[N+](=O)[O-])C(=O)O
Computed Properties
- Exact Mass: 250.09500
- Monoisotopic Mass: 250.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.4Ų
- XLogP3: 2.2
Experimental Properties
- Density: 1.344
- Boiling Point: 428.8°C at 760 mmHg
- Flash Point: 213.1°C
- Refractive Index: 1.61
- PSA: 86.36000
- LogP: 2.87150
Benzoic acid,3-nitro-2-(1-piperidinyl)- Security Information
Benzoic acid,3-nitro-2-(1-piperidinyl)- Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzoic acid,3-nitro-2-(1-piperidinyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB85022-25g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 25g |
$4250.00 | 2024-04-19 | |
abcr | AB424613-1 g |
3-Nitro-2-(piperidin-1-yl)benzoic acid |
893611-92-2 | 1g |
€694.20 | 2023-06-16 | ||
A2B Chem LLC | AB85022-10g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 10g |
$2878.00 | 2024-04-19 | |
abcr | AB424613-1g |
3-Nitro-2-(piperidin-1-yl)benzoic acid; . |
893611-92-2 | 1g |
€694.20 | 2025-02-13 | ||
abcr | AB424613-5g |
3-Nitro-2-(piperidin-1-yl)benzoic acid; . |
893611-92-2 | 5g |
€1390.00 | 2025-02-13 | ||
abcr | AB424613-10g |
3-Nitro-2-(piperidin-1-yl)benzoic acid; . |
893611-92-2 | 10g |
€1759.20 | 2025-02-13 | ||
A2B Chem LLC | AB85022-50g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 50g |
$6028.00 | 2024-04-19 | |
A2B Chem LLC | AB85022-1g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 1g |
$1190.00 | 2024-04-19 | |
A2B Chem LLC | AB85022-100g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 100g |
$8593.00 | 2024-04-19 | |
Matrix Scientific | 206323-1g |
3-Nitro-2-piperidin-1-yl-benzoic acid |
893611-92-2 | 1g |
$397.00 | 2023-09-10 |
Benzoic acid,3-nitro-2-(1-piperidinyl)- Related Literature
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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Xiaoze Bao,Jinhui Ren,Yang Yang,Xinyi Ye,Baomin Wang,Hong Wang Org. Biomol. Chem., 2020,18, 7977-7986
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Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
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Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
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Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
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Huanhuan Huo,Yongqing Zhao,Cailing Xu J. Mater. Chem. A, 2014,2, 15111-15117
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:893611-92-2)Benzoic acid,3-nitro-2-(1-piperidinyl)-

Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):411.0/824.0/1042.0